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Compound of Interest

Compound Name: DI-87

Cat. No.: B8820172 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of DI-87, a deoxycytidine kinase (dCK) inhibitor used in research.

Adherence to these procedures is critical for minimizing environmental impact and ensuring

personnel safety.

Immediate Safety and Handling Precautions
Before handling DI-87, it is crucial to consult the Safety Data Sheet (SDS) provided by the

manufacturer. Personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, should be worn at all times. Work in a well-ventilated area, preferably a fume hood, to

avoid inhalation of any dust or aerosols. In case of accidental contact, wash the affected area

immediately with copious amounts of water. For spills, follow the cleanup procedures outlined

in the SDS.

Quantitative Data for Disposal Considerations
The following table summarizes key quantitative data relevant to the handling and disposal of

DI-87. This information is essential for making informed decisions and ensuring compliance

with safety regulations.
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Parameter Value Source

Molecular Weight 502.65 g/mol Probechem

Appearance Solid Powder Probechem

Solubility in DMSO 10 mM Probechem

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
Probechem

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months
Probechem

Experimental Protocol for DI-87 Disposal
This protocol outlines the step-by-step procedure for the safe disposal of DI-87 waste. This

includes unused solid compound, contaminated labware, and solutions containing DI-87.

Objective: To safely collect, label, and dispose of DI-87 waste in accordance with institutional

and regulatory guidelines.

Materials:

DI-87 waste (solid, solutions, contaminated labware)

Appropriate waste containers (clearly labeled, leak-proof)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood

Hazardous waste labels

Waste disposal logbook

Procedure:

Waste Segregation:
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Solid Waste: Collect unused DI-87 powder and contaminated items such as weighing

paper and spatulas in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions containing DI-87 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Sharps Waste: Needles, syringes, or other sharps contaminated with DI-87 should be

disposed of in a designated sharps container for hazardous chemical waste.

Container Labeling:

Affix a hazardous waste label to each waste container as soon as the first item of waste is

added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "DI-87"

The concentration of DI-87 in liquid waste.

The date accumulation started.

The responsible researcher's name and contact information.

Any other information required by your institution.

Waste Storage:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store containers in secondary containment to prevent spills.
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Disposal Request:

Once a waste container is full or has reached the designated accumulation time limit set

by your institution, submit a waste pickup request to your EHS office.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Record Keeping:

Maintain a detailed log of all DI-87 waste generated, including the amount, date, and

disposal request date.

DI-87 Disposal Decision Pathway
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of DI-87.

Start: DI-87 Waste Generated Identify Waste Type

Solid Waste (Unused compound, contaminated labware)
Solid

Liquid Waste (Solutions containing DI-87)Liquid

Contaminated Sharps

Sharps

Collect in Labeled Solid Hazardous Waste Container

Collect in Labeled Liquid Hazardous Waste Container

Dispose in Labeled Sharps Container for Chemical Waste

Store in Designated Satellite Accumulation Area Request EHS Waste Pickup End: Waste Disposed

Click to download full resolution via product page

Caption: Decision pathway for the proper segregation and disposal of DI-87 waste.

By following these procedures, you contribute to a safer research environment and ensure the

responsible management of chemical waste. Always consult your institution's specific
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guidelines and the manufacturer's SDS for the most accurate and up-to-date information.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for DI-87]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820172#di-87-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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